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Compound of Interest

Compound Name: Dichlobentiazox

Cat. No.: B3344870

Dichlobentiazox (DISARTA®): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlobentiazox, marketed under the brand name DISARTA®, is a novel fungicide developed
by Kumiai Chemical Industry.[1] Announced in 2016, this active ingredient is notable for its
distinct structure containing two isothiazole moieties. It is primarily utilized for the control of
significant pathogens in rice, demonstrating particular efficacy against rice blast caused by
Magnaporthe oryzae.[1] Dichlobentiazox can be safely applied to rice seedlings in nursery
boxes.[1] Its mode of action involves the induction of systemic acquired resistance (SAR) in
plants, a key mechanism in plant defense. This document provides a comprehensive technical
overview of Dichlobentiazox, including its chemical properties, toxicological data,
experimental protocols, and mode of action.

Data Presentation
Chemical and Physical Properties

A summary of the key chemical and physical properties of Dichlobentiazox is presented in the
table below.
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Property Value Source

3-[(3,4-dichloro-1,2-thiazol-5-
IUPAC Name yl)methoxy]-1,2- PubChem

benzisothiazole 1,1-dioxide

CAS Number 957144-77-3 PubChem

Molecular Formula C11HeCI2N203S2 PubChem

Molecular Weight 349.21 g/mol ChemicalBook[2]

Physical State White to Off-White Solid ChemicalBook[2]

Melting Point 172 -176°C ChemicalBook[2]

Boiling Point 438.31£55.0 °C (Predicted) ChemicalBook[2]

Density 1.80+0.1 g/cm? (Predicted) ChemicalBook[2]
n-octanol/water partition 34 Korean Journal of
coefficient (Log P) Environmental Agriculture[3]

» Chloroform (Slightly), DMSO )
Solubility ChemicalBook[2]

(Slightly)

Note: Some physical properties are predicted values.

Toxicological Data

Toxicological assessments of Dichlobentiazox have been conducted, and the key findings are
summarized below.
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Endpoint Value Study Details Source
No-Observed- Two-year chronic Food Safety
5.03 mg/kg bw per o ] o o
Adverse-Effect Level ) toxicity/carcinogenicity ~ Commission of Japan
a
(NOAEL) Y study in rats. (FSCI)[4]

Calculated by Food Safet
00d Sarety

Acceptable Daily 0.05 mg/kg bw per applying a safety o
Commission of Japan
Intake (ADI) day factor of 100 to the
(FSCJ)[4]
NOAEL.

A risk assessment conducted by the Food Safety Commission of Japan (FSCJ) concluded that
Dichlobentiazox showed no evidence of carcinogenicity, reproductive toxicity, teratogenicity, or
genotoxicity.[1][4]

DISARTA® Formulation

While specific formulation details for DISARTA® are not publicly available, fungicides for rice
are commonly formulated as Wettable Powders (WP), Emulsifiable Concentrates (EC),
Suspension Concentrates (SC), or Water Dispersible Granules (WG). These formulations are
designed for effective application and coverage in rice paddies.

Experimental Protocols

The following sections outline generalized experimental protocols relevant to the assessment
of fungicides like Dichlobentiazox. These are intended to provide a methodological
framework; specific study parameters may vary.

Chronic Toxicity/Carcinogenicity Study in Rodents
(General Protocol)

This protocol is based on established guidelines for toxicological testing.
o Test System: Laboratory rats (e.g., Wistar or Sprague-Dawley strains).

» Group Size: A statistically significant number of animals per sex per group.
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e Dose Levels: At least three dose levels of Dichlobentiazox and a concurrent control group.
The highest dose should induce toxic effects but not mortality, while the lowest dose should
not elicit any observable adverse effects.

o Administration: The test substance is typically administered orally, often mixed with the diet,
for a period of two years.

e Observations:
o Clinical Signs: Daily observation for signs of toxicity.
o Body Weight and Food Consumption: Recorded weekly.

o Hematology and Clinical Chemistry: Blood samples are collected at specified intervals for
analysis of key parameters.

o Ophthalmological Examination: Conducted at the beginning and end of the study.
o Pathology:
o Gross Necropsy: All animals are subjected to a full necropsy at the end of the study.

o Histopathology: A comprehensive set of tissues and organs from all animals in the control
and high-dose groups are examined microscopically. Any lesions observed are also
examined in the lower-dose groups.

o Data Analysis: Statistical analysis is performed to determine the NOAEL.

Residue Analysis in Rice (General Protocol using
QUECHhERS and LC-MS/MS)

This protocol is based on modern analytical methods for pesticide residue detection.
e Sample Preparation:
o Homogenize a representative sample of rice grains.

o Weigh a specific amount of the homogenized sample into a centrifuge tube.
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e Extraction (QUEChERS Method):
o Add a measured volume of acetonitrile to the sample tube.

o Add a mixture of salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) to induce
liquid-liquid partitioning.

o Shake vigorously and centrifuge to separate the layers.
o Clean-up (Dispersive Solid-Phase Extraction - d-SPE):
o Take an aliquot of the acetonitrile supernatant.

o Add a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and
sugars, C18 to remove nonpolar interferences, and graphitized carbon black (GCB) to
remove pigments).

o Vortex and centrifuge.
¢ Analysis (LC-MS/MS):

o The final extract is filtered and injected into a Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) system.

o The LC separates Dichlobentiazox from other components in the sample matrix.

o The MS/MS provides sensitive and selective detection and quantification of
Dichlobentiazox based on its specific mass-to-charge ratio and fragmentation pattern.

o Quantification: A calibration curve is prepared using standards of known concentrations to
guantify the amount of Dichlobentiazox in the sample.

Mandatory Visualization
Synthesis of Dichlobentiazox

The synthesis of Dichlobentiazox is a multi-step process starting from succinonitrile. The
following diagram illustrates the key transformations in the synthesis pathway.
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Synthesis Pathway of Dichlobentiazox

Click to download full resolution via product page

Caption: A simplified workflow for the chemical synthesis of Dichlobentiazox.

Systemic Acquired Resistance (SAR) Signaling Pathway

Dichlobentiazox functions by inducing Systemic Acquired Resistance (SAR) in plants. While
the precise initial interactions are proprietary, it is understood that 3,4-dichloroisothiazole
derivatives can activate the salicylic acid (SA) signaling pathway, leading to the expression of
pathogenesis-related (PR) genes and enhanced disease resistance.
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Induction of Systemic Acquired Resistance by Dichlobentiazox
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Caption: A conceptual diagram of the SAR signaling pathway activated by Dichlobentiazox.

Experimental Workflow for Residue Analysis

The workflow for analyzing Dichlobentiazox residues in agricultural products typically follows
the QUEChERS methodology.
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Workflow for Dichlobentiazox Residue Analysis
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Caption: A standard workflow for the analysis of Dichlobentiazox residues in agricultural
samples.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b3344870?utm_src=pdf-body-img
https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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